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Introduction

A thorough understanding of the behavior of gases is critical for success on the MCAT, as
these principles underpin numerous physiological and chemical processes. Gas laws describe
the relationships between pressure, volume, temperature, and the number of moles of a gas.
For professionals in research and drug development, a fundamental mastery of these concepts
Is essential for interpreting experimental data related to gaseous reactants or products and
understanding physiological gas exchange. These notes provide a systematic protocol for
analyzing and solving MCAT-style problems involving gas laws.

Protocol I: Foundational Principles and Key Equations

The behavior of ideal gases is governed by a set of fundamental laws. An ideal gas is a
theoretical gas whose particles have negligible volume and no intermolecular forces.[1] While
no real gas is truly ideal, most gases behave nearly ideally under the conditions of high
temperature and low pressure commonly encountered on the MCAT.[2][3] The core
relationships are derived from the Ideal Gas Law and are summarized below.

Data Presentation: Summary of Key Gas Laws
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. Relationship
Law Equation Constants .
Described

Relates the four
R (Ideal Gas macroscopic
Ideal Gas Law PV =nRT _
Constant) properties of a gas at

a static state.[3]

Relates the properties
] (P1V1)/(n1T1) = of a gas under two
Combined Gas Law R )
(P2V2)/(n2T2) different sets of

conditions.

Pressure is inversely
Boyle's Law P1V1 = P2V2 nT proportional to
Volume.[2][4]

Volume is directly

proportional to
Charles's Law Vi/T1 = V2/T2 n, P _

Temperature (in

Kelvin).[2][5]

Pressure is directly

proportional to
Gay-Lussac's Law P1/T1 = P2/T2 n,Vv )

Temperature (in

Kelvin).[4]

Volume is directly
Avogadro's Law Vi/ni = Va/n2 PT proportional to the

number of moles.[2]

The total pressure of a

gas mixture is the sum
P total=P_A+P B+ )
Dalton's Law V, T of the partial
..P_A=X_A*P_total _
pressures of its

components.[6][7]

Key Constants and Conditions:
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 |deal Gas Constant (R): 0.0821 L-atm/(mol-K) or 8.314 J/(mol-K). The value used depends
on the units of pressure and volume given in the problem.

o Standard Temperature and Pressure (STP): 273.15 K (0°C) and 1 atm.[4]
e Molar Volume at STP: One mole of an ideal gas occupies 22.4 L at STP.[8]

Logical Workflow for Problem Solving

A systematic approach is crucial for efficiently and accurately solving gas law problems on the
MCAT. The following logical workflow guides the selection of the appropriate law and ensures
all parameters are correctly handled.
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Diagram 1: MCAT Gas Law Problem-Solving Workflow
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'
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'
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Caption: A flowchart detailing the logical steps to solve MCAT gas law problems.
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Application Protocol: Step-by-Step Methodology

1. System ldentification and Variable Tabulation:
o Carefully read the problem to determine the initial and final states of the gaseous system.

« |dentify all known variables (Pressure, Volume, moles, Temperature) and the unknown
variable the question asks for.

» Organize this information in a table. This is especially useful for problems involving changing
conditions.

2. Unit Conversion (Mandatory):

o Temperature: Always convert temperature from Celsius (°C) to Kelvin (K) using the formula:
K =°C + 273.15.[8] Gas law calculations are invalid with Celsius temperatures.[3]

e Pressure and Volume: Ensure the units for pressure (e.g., atm, kPa, mmHg) and volume
(e.g., L, mL) are consistent with the chosen value of the ideal gas constant, R.

3. Selection of the Appropriate Gas Law:
» Use the workflow (Diagram 1) to select the correct formula.

« If the problem involves a change in conditions (e.g., a piston moving, a change in
temperature), the Combined Gas Law is the most robust starting point.[9]

« If any variables are held constant, they can be canceled from the Combined Gas Law to
yield the simpler laws (Boyle's, Charles's, etc.). For instance, if temperature and moles are
constant, (P1V1)/(n1T1) = (P2V2)/(n2T2) simplifies to P1V1 = P2V2.

4. Algebraic Solution and Conceptual Verification:
o Rearrange the chosen equation to solve for the unknown variable.

e Substitute the known values and calculate the result.
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» Conceptual Check: Verify if the answer is logical. For example, according to Boyle's law, if
you increase the pressure on a gas, its volume should decrease.[2] If your calculation shows
an increase, re-check your work.

Relationships Among Gas Laws

The simpler gas laws are special cases of the Ideal Gas Law where certain variables are held
constant. Understanding this hierarchy simplifies memorization and application.

Diagram 2: Derivation of Gas Laws from the Ideal Gas Law

Ideal Gas Law

PV = nRT

Constantn, T / Constant n, P\ Constant n, V Constant P, T

Boyle's Law Charles's Law Gay-Lussac's Law Avogadro's Law
P o« 1/V VoT PoT V « n

Click to download full resolution via product page

Caption: Relationship between the Ideal Gas Law and its derivatives.

Experimental Protocols & Practice Problems
Experiment 1: Isobaric Expansion of a Gas (Charles's
Law)

Protocol: A sample of 2.0 L of an ideal gas is contained within a cylinder fitted with a frictionless
piston that maintains a constant pressure of 1 atm. The initial temperature of the gas is 27°C.
The cylinder is heated until the volume expands to 4.0 L. Determine the final temperature of the
gas in Celsius.

Data Table:
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Variable Initial State (1) Final State (2) Constant

Pressure (P) 1 atm 1 atm Yes

Volume (V) 20L 40L No

Temperature (T) 27°C ? No

Moles (n) Constant Constant Yes
Solution:

o System Identification: A fixed amount of gas (n is constant) is heated at constant pressure
(isobaric process). Conditions are changing.

» Unit Conversion: Convert the initial temperature to Kelvin.
o T1=27°C+ 273.15 = 300.15 K.
e Law Selection: Since n and P are constant, we use Charles's Law: V1/T1 = V2/T2.[5]
e Solve for Unknown: Rearrange to solve for Ta.
o T2=T1*(V2/ Vi)
o T2=300.15K *(4.0L/2.0 L) = 600.3 K.
o Final Conversion: Convert the final temperature back to Celsius as requested.
o T2=600.3K-273.15=327.15°C.

e Conceptual Check: The volume doubled, so the absolute temperature should also double,
which it did (300 K to 600 K). The result is logical.

Experiment 2: Gas Mixture in a Rigid Container (Dalton's

Law)

Protocol: Arigid 10 L container at 298 K holds a mixture of 0.2 moles of Oxygen (O2) and 0.8
moles of Nitrogen (Nz). Calculate the partial pressure of Oz and the total pressure inside the
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container.
Data Table:
Component Moles (n) Mole Fraction (X) Partial Pressure (P)
Oxygen (O2) ** 0.2 mol ? ?
Nitrogen (N2) ** 0.8 mol ? ?
Total 1.0 mol 1.0 ?
Solution:

» System Identification: A static mixture of non-reacting gases in a container of fixed volume
and temperature.

o Calculate Mole Fractions (X): The mole fraction of a gas is the moles of that gas divided by
the total moles.[7]

o X_ O2=n_02/n_total =0.2 mol /1.0 mol =0.2
o X N2=n_Nz2/n_total =0.8 mol/ 1.0 mol =0.8

o Calculate Total Pressure (P_total): Use the Ideal Gas Law for the total mixture.
o P_total=(n_total *R*T)/V
o P_total = (1.0 mol * 0.0821 L-atm/(mol-K) * 298 K) / 10 L
o P_total = 2.45 atm.

o Calculate Partial Pressure (P_0O2): Use Dalton's Law: P_A=X_A* P_total.[10]
o P_O2=X_02*P_total =0.2 * 2.45 atm = 0.49 atm.

o Conceptual Check: The mole fraction of oxygen is 20% of the total, so its partial pressure
should be 20% of the total pressure. 0.49 atm is indeed 20% of 2.45 atm. The result is
consistent.
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Experiment 3: Scuba Diving Application (Combined Gas
Law)

Protocol: A scuba diver's lungs hold 6.0 L of air at a depth where the pressure is 3.0 atm and
the temperature is 20°C. If the diver ascends to the surface where the pressure is 1.0 atm and
the water temperature is 27°C, what is the new volume of air in the lungs, assuming the diver
holds their breath?

Data Table:
Variable Initial State (1) Final State (2) Constant
Pressure (P) 3.0 atm 1.0 atm No
Volume (V) 6.0L ? No
Temperature (T) 20°C 27°C No
Moles (n) Constant Constant Yes
Solution:

» System Identification: A fixed amount of gas (air in the lungs) is subjected to changing
pressure and temperature.

» Unit Conversion: Convert both temperatures to Kelvin.
o T1=20°C + 273.15 =293.15 K.
o T2=27°C + 273.15 =300.15 K.

e Law Selection: Since n is constant, the Combined Gas Law (P1V1)/T1 = (P2V2)/T2 is
appropriate.

» Solve for Unknown: Rearrange to solve for V-.
o V2=Vi1*(P1/P2)* (T2/T1)

o V2=6.0L*(3.0atm/ 1.0 atm) * (300.15 K / 293.15 K)
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o V2=6.0L*3*1.024=184L.

o Conceptual Check: The pressure decreased by a factor of three, which would cause the
volume to triple (to 18 L). The temperature increased slightly, which would cause a slight
additional increase in volume. The final answer of 18.4 L is logical and highlights the danger
of ascending too quickly while diving.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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